Cas no 61469-64-5 (9,10-Phenanthrenedicarbonitrile, 3-chloro-)

• Product Name: 9,10-Phenanthrenedicarbonitrile, 3-chloro-
• CAS No: 61469-64-5
• MF: C₁₆H₇ClN₂
• MW: 262.693182229996
• CID: 478166
• PubChem ID: 71395560
• Update Time: 2025-04-19

9,10-Phenanthrenedicarbonitrile, 3-chloro- Chemical and Physical Properties

Names and Identifiers

• 9,10-Phenanthrenedicarbonitrile, 3-chloro-
• 3-chlorophenanthrene-9,10-dicarbonitrile
• DTXSID90817169
• 61469-64-5

• Inchi： 1S/C16H7ClN2/c17-10-5-6-13-14(7-10)11-3-1-2-4-12(11)15(8-18)16(13)9-19/h1-7H
• InChI Key： IRZIZBIJNSEAEN-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C#N)C(C#N)=C3C=CC=CC3=C2C=1

Computed Properties

• Exact Mass: 262.02991
• Monoisotopic Mass: 262.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.58